2-[3-[[[3-Cyano-5-(3-fluorophenyl)phenyl]methyl]amino]-2,4-difluorophenoxy]acetic acid

• Molecular Formula: C22H15F3N2O3
• Molecular Weight: 412.4 g/mol
• IUPAC Name: 2-[3-[[3-cyano-5-(3-fluorophenyl)phenyl]methylamino]-2,4-difluorophenoxy]acetic acid
• InChI: InChI=1S/C22H15F3N2O3/c23-17-3-1-2-15(9-17)16-7-13(10-26)6-14(8-16)11-27-22-18(24)4-5-19(21(22)25)30-12-20(28)29/h1-9,27H,11-12H2,(H,28,29)
• InChI Key: BMYPINGCOBKLIH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=CC(=C2)C#N)CNC3=C(C=CC(=C3F)OCC(=O)O)F

Description

2-[3-[[[3-Cyano-5-(3-fluorophenyl)phenyl]methyl]amino]-2,4-difluorophenoxy]acetic acid is a useful research compound. Its molecular formula is C22H15F3N2O3 and its molecular weight is 412.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-[3-[[3-cyano-5-(3-fluorophenyl)phenyl]methylamino]-2,4-difluoro-phenoxy]acetate (300 mg, 0.68 mmol, 1.0 eq) was dissolved in THF (20 mL). Water (10 mL) and LiOH.H2O (110 mg, 2.7 mmol, 4 eq) were added and the solution heated at 40° C. overnight. The THF was removed in vacuo and the aqueous phase acidified to pH 6 by addition of diluted HCl. The precipitate that formed was collected by filtration, washed with water and dried to give the title compound as a white solid (70 mg, 25%).